Cas no 1261823-08-8 (5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl)

• Product Name: 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl
• CAS No: 1261823-08-8
• MF: C₁₄H₁₀F₃I
• MW: 362.128886699677
• CID: 5000125
• Update Time: 2025-06-08

5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F3I/c1-9-2-7-12(18)8-13(9)10-3-5-11(6-4-10)14(15,16)17/h2-8H,1H3
• InChI Key： PJHFXKAXIWYVTJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl

Chemical Profile of 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl (CAS No. 1261823-08-8)

5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl, identified by its CAS number 1261823-08-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This biphenyl derivative features a unique structural configuration, incorporating an iodo substituent at the 5-position, a methyl group at the 2-position, and a trifluoromethyl group at the 4'-position. Such structural motifs are often exploited to modulate electronic properties, metabolic stability, and biological activity, making this compound a valuable scaffold for further chemical and biological exploration.

The biphenyl core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets due to its rigid planar structure and aromaticity. The introduction of halogen atoms, particularly iodine, into the biphenyl system enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. The presence of a trifluoromethyl group further influences the electronic properties of the molecule, often increasing lipophilicity and metabolic stability—key factors in drug design.

Recent advancements in synthetic methodologies have enabled more efficient access to halogenated biphenyl derivatives like 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl. For instance, palladium-catalyzed cross-coupling reactions now allow for precise functionalization at specific positions on the biphenyl ring, enabling chemists to tailor properties such as solubility, binding affinity, and pharmacokinetic profiles. These techniques have been instrumental in developing novel compounds with potential applications in treating neurological disorders, cancer, and infectious diseases.

In the realm of pharmaceutical research, 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl has been explored as a precursor for more complex molecules. Its iodo group serves as an excellent handle for introducing additional functionalities via metal-catalyzed transformations. Researchers have leveraged this compound to synthesize derivatives with enhanced binding interactions with protein targets. For example, studies have demonstrated its utility in generating small-molecule inhibitors that modulate kinases and G-protein coupled receptors (GPCRs), which are critical in cellular signaling pathways.

The trifluoromethyl substituent plays a pivotal role in modulating the pharmacological properties of 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl derivatives. This moiety is renowned for its ability to improve pharmacokinetic profiles by increasing metabolic resistance and lipophilicity. Such characteristics are highly desirable in drug development, as they can enhance bioavailability and prolong half-life. Moreover, trifluoromethyl groups often contribute to enhanced binding affinity by inducing favorable hydrophobic interactions and steric effects.

Current research highlights the potential of 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl in materials science applications beyond pharmaceuticals. Its electronic properties make it a candidate for organic semiconductors and optoelectronic materials. The combination of halogen substitution with fluorine atoms can tailor charge transport properties, making this compound suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its rigid structure provides stability under various environmental conditions, which is advantageous for device longevity.

The synthesis of 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl typically involves multi-step organic transformations starting from commercially available biphenyl precursors. Key steps often include halogenation at specific positions followed by selective functionalization using palladium or copper catalysts. Advances in flow chemistry have also enabled more scalable and sustainable production methods for such compounds. These innovations are crucial for ensuring adequate supplies of high-purity materials needed for both academic research and industrial applications.

From a biological perspective, the structural features of 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl suggest potential interactions with biological targets such as enzymes and receptors. Computational modeling studies have been employed to predict binding modes and affinity profiles of derivatives derived from this scaffold. Such virtual screening approaches expedite the identification of lead compounds that warrant further experimental validation. The integration of experimental data with computational insights has become indispensable in modern drug discovery pipelines.

The versatility of 5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl lies in its ability to serve as a building block for diverse chemical modifications. Researchers can introduce additional functional groups or alter existing ones to fine-tune biological activity or material properties. This adaptability makes it an attractive intermediate for both academic investigations and industrial collaborations aiming to develop novel therapeutics or advanced materials.

In conclusion,5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl (CAS No. 1261823-08-8) represents a promising compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining an iodo substituent with methyl and trifluoromethyl groups—endow it with distinct reactivity and functionality suitable for sophisticated chemical transformations. As research continues to uncover new methodologies for modifying this scaffold,5-Iodo-2-methyl-4'-(trifluoromethyl)biphenyl is poised to remain a cornerstone in the development of innovative molecular architectures with far-reaching implications.